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Compound of Interest

Compound Name: (S)-Metoprolol-d7
CAS No.: 1292906-91-2
Cat. No.: B586974
Get Quote
. J

Executive Summary & Compound Profile

Core Directive: (S)-Metoprolol-d7 is a deuterated stable isotope-labeled analogue of the beta-
blocker Metoprolol. While it is non-radioactive, it retains the potent biological activity of the (S)-
enantiomer (the active eutomer) and poses specific environmental risks.

Immediate Safety Status:
+ Radiological:NEGATIVE. (S)-Metoprolol-d7 contains Deuterium (

H), a stable isotope. It does not require decay storage or Geiger counter monitoring.

» Biological:HIGH. As the (S)-enantiomer, this compound exhibits higher affinity for

-adrenergic receptors than the racemic mixture. Environmental release must be strictly
prevented to protect aquatic ecosystems.

Physicochemical & Hazard Profile
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Property Data Operational Implication
CAS Number 1219798-61-4 (General d7) Use for waste manifesting.
_ Treat as chemical waste, not
Isotope Type Stable (Deuterium)
nuclear waste.
] ) Particulate containment
Form Solid (Salt form typical) )
required (N95/P100).
] o ] ZERO DISCHARGE to sewer
Aquatic Toxicity Chronic Category 2/3
systems.
- _ High mobility in water tables if
Solubility High (Water/Methanol)

spilled.

The Logic of Disposal (Scientific Integrity)
Why "Standard" Disposal Fails

Many laboratories default to "dilute and shoot" for minor buffer waste. This is unacceptable for
(S)-Metoprolol-d7 for two mechanistic reasons:

» Enantiomeric Potency: The (S)-enantiomer is the pharmacologically active form. Standard
wastewater treatment plants (WWTPS) are not designed to degrade complex aromatic ring
structures of beta-blockers. Release into the sewage system results in "pseudo-persistence,”
where the drug exerts chronic toxicity on fish and invertebrates (e.g., affecting heart rates
and reproduction in Daphnia magna) [1].

o Stable Isotope Cost-Efficiency: While not a safety hazard, the high cost of deuterated
standards mandates that "waste" often includes recoverable material or highly concentrated
stock solutions that should be segregated for potential re-purposing or specific high-cost
waste streams rather than bulk solvent drums.

Operational Disposal Protocol

A. Solid Waste (Pure Compound & Contaminated
Consumables)
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Applicability: Expired vials, weighing boats, contaminated gloves, and spill cleanup materials.

e Segregation: Do not mix with general trash or biohazard (red bag) waste unless biological
fluids are present.

» Containerization:
o Use a Wide-Mouth HDPE Jar (High-Density Polyethylene) with a screw-top lid.

o Labeling: Mark clearly as "Non-RCRA Regulated Pharmaceutical Waste" (unless P-listed
in your specific state, though Metoprolol is generally not).

o Add Text: "Contains (S)-Metoprolol-d7. TOXIC TO AQUATIC LIFE.[1][2] DO NOT
SEWER."

o Destruction: The only validated method for complete ring destruction is High-Temperature
Incineration (>1000°C).

B. Liquid Waste (Stock Solutions & LC-MS Effluent)

Applicability: HPLC waste streams containing (S)-Metoprolol-d7.

o Solvent Compatibility: Ensure the waste carboy is compatible with the mobile phase (usually
Acetonitrile/Methanol/Water).

e pH Check: Metoprolol is stable in acidic media. Do not attempt chemical deactivation (e.g.,
bleach) in the lab; this can create toxic chlorinated byproducts without destroying the core
structure.

e Accumulation:
o Collect in dedicated "Organic Waste - Pharmaceutical Contaminated” carboys.

o Critical Prohibition: Never pour down the sink. Even milligram quantities can contaminate
thousands of liters of effluent due to the compound's stability.

Decision Matrix: Disposal Workflow
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The following diagram outlines the logical decision path for disposing of (S)-Metoprolol-d7,
distinguishing it from radioactive isotopes and general trash.

(S)-Metoprolol-d7 Waste Generated

Is it Radioactive?
(Tritium/C14 vs Deuterium)

Deuterium (d7)

Stable Isotope (d7)
NO Radiation Hazard

Physical State?

Solid Waste Liquid Waste
(Vials, Gloves, Powder) (HPLC Effluent, Stock)
Container: HDPE Jar Container: Solvent Carboy
Label: Pharm Waste Segregate from Oxidizers

High-Temp Incineration

(Licensed Vendor)

Prevents

CRITICAL:

NO SEWER DISPOSAL
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Figure 1: Operational workflow for the segregation and disposal of stable isotope-labeled
pharmaceutical waste. Note the critical divergence from radioactive protocols.

Regulatory Compliance Framework
United States (RCRA & EPA)

Under the EPA's "Management Standards for Hazardous Waste Pharmaceuticals" (40 CFR
Part 266 Subpart P) [2]:

o Status: While Metoprolol is not explicitly P-listed or U-listed, it is considered a non-creditable
hazardous waste pharmaceutical when discarded.

e Sewer Ban: The 2019 rule explicitly prohibits the sewering of hazardous waste
pharmaceuticals.[3] This applies to all healthcare facilities and is best practice for research
laboratories.

European Union (REACH)

o Classification: Metoprolol is classified as "Harmful to aquatic life with long lasting effects"
(H412).

e Disposal Code (EWC): 18 01 09 (medicines other than those mentioned in 18 01 08).
Emergency Spill Response
In the event of a powder spill of (S)-Metoprolol-d7:

o PPE: Don nitrile gloves, safety goggles, and an N95 respirator (to prevent inhalation of the
potent S-enantiomer).

o Containment: Do not dry sweep. Cover with damp paper towels to prevent dust generation.

o Cleanup: Wipe area with water followed by ethanol. Place all cleanup materials into the Solid
Waste HDPE jar described in Section 3A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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